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Compound of Interest

Compound Name: 4-Bromobenzoic acid

Cat. No.: B042806 Get Quote

This document provides a comprehensive overview of the melting and boiling points of 4-
bromobenzoic acid, intended for researchers, scientists, and professionals in drug

development. It includes detailed experimental protocols for the determination of these

properties and an illustrative workflow for a relevant biochemical study.

Core Physicochemical Data
4-Bromobenzoic acid is a crystalline solid at room temperature, appearing as colorless to pale

yellow or cream-colored crystals or powder.[1][2] Its key physical properties are summarized

below.
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Property Value Notes

Melting Point 251-258 °C

A range of values are reported,

including 252-254 °C, 255 °C,

and 248-259 °C.[2][3][4][5][6]

[7]

Boiling Point 116 °C
At reduced pressure (15-16

Torr).[6]

~300 °C
Estimated at atmospheric

pressure.

Molecular Formula C₇H₅BrO₂

Molecular Weight 201.02 g/mol

Appearance

White to pale cream or pale

yellow powder or crystalline

powder.[2]

Solubility
Slightly soluble in hot water;

soluble in alcohol and ether.[3]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for compound identification and

purity assessment. The following are detailed methodologies applicable to 4-bromobenzoic
acid.

Melting Point Determination: Capillary Method
The capillary method is a standard and widely accepted technique for determining the melting

point of a crystalline solid.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)
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Thermometer (calibrated)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 4-bromobenzoic acid is finely ground using a

mortar and pestle. The open end of a capillary tube is tapped into the powdered sample. The

tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed

end, aiming for a sample height of 2-3 mm.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus. A calibrated thermometer is inserted into the designated port.

Initial Rapid Determination: To save time, a preliminary rapid heating is performed to get an

approximate melting point range.

Accurate Determination: A fresh sample is prepared and the apparatus is allowed to cool.

The temperature is then raised at a slower, controlled rate (approximately 1-2 °C per minute)

as it approaches the approximate melting point.

Observation and Recording: The temperature at which the first droplet of liquid is observed is

recorded as the beginning of the melting range. The temperature at which the entire sample

has completely melted into a clear liquid is recorded as the end of the melting range. For a

pure compound, this range should be narrow (0.5-1 °C).

Boiling Point Determination: Thiele Tube Method
For determining the boiling point of a substance, especially when only a small quantity is

available, the Thiele tube method is effective.

Apparatus:

Thiele tube

High-boiling point oil (e.g., mineral oil)

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Thermometer (calibrated)

Bunsen burner or other heat source

Clamp and stand

Procedure:

Sample Preparation: A few drops of molten 4-bromobenzoic acid (if starting from solid) or a

small amount of the liquid is placed in the fusion tube. A capillary tube, with its sealed end

uppermost, is placed inside the fusion tube containing the sample.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in the Thiele tube, which is filled

with a high-boiling point oil to a level above the side arm.

Heating: The side arm of the Thiele tube is gently and evenly heated. This design promotes

convection currents in the oil, ensuring uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a continuous and rapid stream of

bubbles is observed.

Recording the Boiling Point: The heat source is then removed. The liquid will begin to cool,

and the stream of bubbles will slow down and eventually stop. The exact temperature at

which the liquid just begins to enter the capillary tube is recorded as the boiling point.

In Vitro Metabolism Workflow
4-Bromobenzoic acid is a substrate for metabolic studies. The following diagram illustrates a

typical experimental workflow for investigating its in vitro metabolism using rat hepatocytes.

This process is crucial in drug development to understand the metabolic fate of a compound.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042806#4-bromobenzoic-acid-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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